Cas no 89520-63-8 (sodium 4-(Trifluoromethyl)benzene-1-sulfinate)

Sodium 4-(Trifluoromethyl)benzene-1-sulfinate is a versatile organosulfur compound widely used in organic synthesis and pharmaceutical applications. Its key advantages include its role as a trifluoromethylating reagent, enabling the introduction of the trifluoromethyl group into target molecules, which enhances their metabolic stability and lipophilicity. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous and mixed-phase reactions. Its stability under ambient conditions ensures ease of handling and storage. Additionally, it serves as a valuable intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty materials, offering high reactivity and selectivity in cross-coupling and radical reactions.

sodium 4-(Trifluoromethyl)benzene-1-sulfinate structure

89520-63-8 structure

Product Name:sodium 4-(Trifluoromethyl)benzene-1-sulfinate

CAS No:89520-63-8

MF:C₇H₄F₃NaO₂S

MW:232.155442237854

CID:597831

Update Time:2025-06-08

sodium 4-(Trifluoromethyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

- Benzenesulfinic acid, 4-(trifluoromethyl)-, sodium salt
- sodium 4-(Trifluoromethyl)benzene-1-sulfinate
- Inchi： 1S/C7H5F3O2S.Na/c8-7(9,10)5-1-3-6(4-2-5)13(11)12;/h1-4H,(H,11,12);/q;+1/p-1
- InChI Key： IRJVONHUBTUTAL-UHFFFAOYSA-M
- SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(=O)[O-].[Na+]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2

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